Cas no 2640895-19-6 (2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2640895-19-6
• MF: C₁₄H₁₆F₂N₆S
• MW: 338.378847122192
• CID: 5318363
• PubChem ID: 155798286
• Update Time: 2025-10-09

2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]pyrimidine
• 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine
• 2640895-19-6
• AKOS040729828
• F6788-4029
• 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C14H16F2N6S/c15-12(16)10-7-11(19-13(18-10)9-1-2-9)21-3-5-22(6-4-21)14-20-17-8-23-14/h7-9,12H,1-6H2
• InChI Key： DAFJIEYGRYOCEW-UHFFFAOYSA-N
• SMILES： S1C=NN=C1N1CCN(C2=CC(C(F)F)=NC(C3CC3)=N2)CC1

Computed Properties

• Exact Mass: 338.11252203g/mol
• Monoisotopic Mass: 338.11252203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.5±60.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Additional information on 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine

2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine: A Comprehensive Overview

The compound with CAS No. 2640895-19-6, known as 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

At its core, the molecule features a pyrimidine ring system, which serves as a foundational structure for many bioactive compounds. The pyrimidine ring is further substituted with a cyclopropyl group at the 2-position and a difluoromethyl group at the 4-position. These substituents contribute to the molecule's stability and bioavailability while also enhancing its pharmacokinetic properties. The 6-position of the pyrimidine ring is occupied by a piperazine moiety that is further substituted with a thiadiazole ring at the 4-position of the piperazine ring.

The presence of the thiadiazole group introduces additional electronic and steric effects to the molecule, which can significantly influence its interactions with biological targets. Thiadiazole rings are known for their ability to act as hydrogen bond donors or acceptors, thereby enhancing the molecule's binding affinity to proteins or enzymes. This makes the compound particularly relevant in drug design and development.

Recent studies have focused on exploring the antimicrobial, anticancer, and anti-inflammatory properties of this compound. For instance, researchers have reported that the compound exhibits potent inhibitory activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preclinical studies have indicated that it may possess cytotoxic effects against various cancer cell lines, making it a promising candidate for anticancer therapy.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and nucleophilic substitution reactions. The strategic placement of substituents on the pyrimidine ring ensures optimal molecular geometry and functionality, which are critical for achieving desired biological activities.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents targeting various diseases. Its ability to modulate key cellular pathways makes it an attractive candidate for drug discovery programs. Furthermore, ongoing research is exploring its use in nanotechnology applications due to its unique electronic properties.

From an environmental standpoint, the compound's stability and biodegradability are under investigation to ensure its safe use in pharmaceutical formulations and industrial applications. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles.

In conclusion, 2-Cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its structural complexity and functional versatility make it a valuable asset in modern chemical research.